2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(isochroman-3-ylmethyl)-N-methylacetamide
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Description
2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(isochroman-3-ylmethyl)-N-methylacetamide is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity Evaluation
A study explored the antitumor activities of purine-based compounds, including those structurally related to 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(isochroman-3-ylmethyl)-N-methylacetamide, on breast and leukemic cancer cell lines. The compounds demonstrated potential antitumor activities, which were attributed to their ability to bind and block oncogenic tyrosine kinases, particularly bcr/abl, as evidenced through cell viability assays and computer docking experiments (Sultani et al., 2017).
Chemical Synthesis and Reactivity
Another research focused on the synthesis of acyclic nucleotide analogues derived from N3-substituted isoguanine, providing insights into the chemical reactivity and potential applications of compounds similar to the queried chemical. This study contributes to understanding the synthesis pathways and potential chemical properties of such compounds, although no direct antiviral or cytostatic activity was observed for the synthesized phosphonates (Alexander et al., 2000).
Hemoglobin Oxygen Affinity Modulation
Research into allosteric modifiers of hemoglobin identified compounds that can decrease the oxygen affinity of human hemoglobin A, suggesting potential clinical applications in conditions requiring a reversal of depleted oxygen supply, such as ischemia or stroke. These studies reveal the structural relationships necessary for effective modulation of hemoglobin's oxygen-carrying capabilities, providing a basis for the development of therapeutic agents (Randad et al., 1991).
Antioxidant Activity of Coumarin Derivatives
The antioxidant activities of synthesized coumarins were evaluated, highlighting the potential for compounds, including those structurally related to the queried chemical, to act as antioxidants. These findings suggest possible applications in mitigating oxidative stress-related diseases (Kadhum et al., 2011).
Properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4/c1-22(9-15-8-13-6-4-5-7-14(13)11-29-15)16(26)10-25-12-21-18-17(25)19(27)24(3)20(28)23(18)2/h4-7,12,15H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCQBMJVENHQSOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N(C)CC3CC4=CC=CC=C4CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.